Cas no 320592-61-8 (Ethanone,1-(5-methoxy-2-pyrazinyl)-)

• Product Name: Ethanone,1-(5-methoxy-2-pyrazinyl)-
• CAS No: 320592-61-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD13190167
• CID: 301287
• PubChem ID: 45085918
• Update Time: 2025-05-20

Ethanone,1-(5-methoxy-2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-methoxy-2-pyrazinyl)-
• Ethanone,1-(5-methoxypyrazinyl)- (9CI)
• 1-(5-methoxypyrazin-2-yl)ethanone
• AKOS024049825
• AB69890
• SUAQGUZHAQBYPN-UHFFFAOYSA-N
• VMA59261
• s10058
• 1-(5-METHOXYPYRAZIN-2-YL)ETHAN-1-ONE
• Ethanone, 1-(5-methoxypyrazinyl)
• 320592-61-8
• SCHEMBL14113834
• AS-64177
• CS-0060855
• Ethanone, 1-(5-methoxypyrazinyl)- (9CI)
• SY260511
• A875718
• MFCD13190167
• DB-345357

• MDL： MFCD13190167
• Inchi： 1S/C7H8N2O2/c1-5(10)6-3-9-7(11-2)4-8-6/h3-4H,1-2H3
• InChI Key： SUAQGUZHAQBYPN-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=N1)C(C)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08000
• LogP: 0.68780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on Ethanone,1-(5-methoxy-2-pyrazinyl)-

Comprehensive Overview of Ethanone,1-(5-methoxy-2-pyrazinyl)- (CAS No. 320592-61-8)

Ethanone,1-(5-methoxy-2-pyrazinyl)- (CAS No. 320592-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazinyl and methoxy functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to heterocyclic compounds often found in medicinal chemistry.

The growing demand for novel heterocyclic compounds in the pharmaceutical industry has propelled studies on Ethanone,1-(5-methoxy-2-pyrazinyl)-. Its molecular framework allows for versatile modifications, making it a valuable scaffold for designing kinase inhibitors and antimicrobial agents. Recent publications highlight its role in targeting enzymes involved in inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics.

From an industrial perspective, CAS No. 320592-61-8 is synthesized through optimized routes to ensure high purity and yield. Advanced techniques like HPLC and NMR spectroscopy are employed for quality control, addressing the stringent requirements of regulatory bodies such as the FDA and EMA. The compound’s stability under varying pH conditions further enhances its utility in formulation development.

Environmental and safety considerations are also pivotal in discussions about Ethanone,1-(5-methoxy-2-pyrazinyl)-. Modern labs prioritize green chemistry principles to minimize waste during synthesis. This aligns with global initiatives like the UN’s Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Frequently searched questions include: "What are the applications of CAS No. 320592-61-8?" and "How is Ethanone,1-(5-methoxy-2-pyrazinyl)- synthesized?". These queries reflect the compound’s relevance in both academic and industrial settings. Additionally, its potential in cancer research and neurodegenerative disease models has sparked interest among biotech startups.

In summary, Ethanone,1-(5-methoxy-2-pyrazinyl)- exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable manufacturing—underscore its importance in advancing scientific and industrial progress.